Cas no 61213-88-5 (1H-Phosphole-1-methanol, 2,5-dihydro-3,4-dimethyl-, 1-oxide)

1H-Phosphole-1-methanol, 2,5-dihydro-3,4-dimethyl-, 1-oxide Properties

Names and Identifiers

• 1H-Phosphole-1-methanol, 2,5-dihydro-3,4-dimethyl-, 1-oxide
• (3,4-dimethyl-1-oxo-2,5-dihydro-1λ⁵-phosphol-1-yl)methanol
• 61213-88-5
• 1-(Hydroxymethyl)-3,4-dimethyl-2,5-dihydro-1H-1lambda~5~-phosphol-1-one
• DTXSID10819544

• InChIKey： GIZFNIDHLSENKO-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H13O2P/c1-6-3-10(9,5-8)4-7(6)2/h8H,3-5H2,1-2H3
• SMILES： CC1=C(CP(=O)(C1)CO)C

Computed Properties

• Exact Mass: 160.06539
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 160.06531665g/mol
• Heavy Atom Count: 10
• Complexity: 200
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• LogP: 1.64930
• PSA: 37.3